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Compound of Interest

Compound Name:
4-Hydroxycyclohexanecarboxylic

acid

Cat. No.: B092502 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-hydroxycyclohexanecarboxylic
acid, a molecule of interest in various scientific and pharmaceutical research fields. This

document details its chemical identity, physical and chemical properties, synthesis protocols,

and biological significance, presenting data in a clear and accessible format for researchers.

Chemical Identification and Properties
4-Hydroxycyclohexanecarboxylic acid is a cyclic organic compound existing as a mixture of

cis and trans stereoisomers. The orientation of the hydroxyl (-OH) and carboxylic acid (-COOH)

groups on the cyclohexane ring defines these isomers and influences their physical and

chemical properties.

Table 1: CAS Number Identification

Compound Name CAS Registry Number

4-Hydroxycyclohexanecarboxylic acid (mixture

of isomers)
17419-81-7

cis-4-Hydroxycyclohexanecarboxylic acid 3685-22-1[1]

trans-4-Hydroxycyclohexanecarboxylic acid 3685-26-5
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Table 2: Physicochemical Properties

Property
cis-4-
Hydroxycyclohexanecarbo
xylic acid

trans-4-
Hydroxycyclohexanecarbo
xylic acid

Molecular Formula C₇H₁₂O₃ C₇H₁₂O₃

Molecular Weight 144.17 g/mol [1] 144.17 g/mol

Appearance
White to off-white crystalline

powder[2]
White to off-white solid

Melting Point 150 °C[2] 145 °C[3]

pKa 4.84 (at 25°C) 4.69 (at 25°C)

Solubility Soluble in methanol
Soluble in methanol and

DMSO

Spectroscopic Data
While fully assigned spectra are not readily available in the public domain, the expected

spectroscopic characteristics can be inferred from the functional groups present.

Infrared (IR) Spectroscopy: Both isomers will exhibit characteristic broad O-H stretching

vibrations from the carboxylic acid (around 2500-3300 cm⁻¹) and the alcohol (around 3200-

3600 cm⁻¹). A strong C=O stretching vibration for the carboxylic acid will be present around

1700-1725 cm⁻¹. The fingerprint region will differ between the cis and trans isomers due to their

different symmetries.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton of the carboxylic acid will appear as a broad singlet far downfield

(typically >10 ppm). The proton attached to the carbon bearing the hydroxyl group (CH-OH)

will be observed in the range of 3.5-4.5 ppm. The remaining cyclohexyl protons will appear

as a complex multiplet in the upfield region (1-2.5 ppm). The chemical shifts and coupling

constants of the CH-OH and CH-COOH protons will differ between the cis and trans isomers.
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¹³C NMR: The carbonyl carbon of the carboxylic acid will have a chemical shift in the range

of 175-185 ppm. The carbon attached to the hydroxyl group will be found around 65-75 ppm.

The other four sp³ hybridized carbons of the cyclohexane ring will appear in the 20-45 ppm

range.

Experimental Protocols
Synthesis of cis-4-Hydroxycyclohexanecarboxylic acid
A common method for the synthesis of the cis isomer involves the catalytic hydrogenation of p-

hydroxybenzoic acid.

Experimental Workflow for the Synthesis of cis-4-Hydroxycyclohexanecarboxylic acid
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Reaction Setup
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Caption: Synthesis of cis-4-Hydroxycyclohexanecarboxylic acid.
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Detailed Methodology:

Reaction Setup: In a high-pressure autoclave, combine p-hydroxybenzoic acid, a catalytic

amount of 5% Ruthenium on carbon (Ru/C), and water as the solvent.

Hydrogenation: Seal the reactor and purge with nitrogen, followed by hydrogen. Pressurize

the reactor with hydrogen gas and heat to the desired temperature (e.g., 80-120 °C).

Maintain the reaction under stirring until the uptake of hydrogen ceases.

Work-up: After cooling the reactor to room temperature, carefully release the pressure. Filter

the reaction mixture to remove the catalyst.

Purification: Concentrate the filtrate under reduced pressure. The crude product can be

purified by recrystallization from a suitable solvent system, such as water or ethanol, to yield

pure cis-4-hydroxycyclohexanecarboxylic acid.

Synthesis of trans-4-Hydroxycyclohexanecarboxylic
acid
The trans isomer can be synthesized from the cis isomer via an isomerization reaction or

through a multi-step process starting from a different precursor. A common method involves the

hydrolysis of trans-4-hydroxycyclohexanecarbonitrile.

Experimental Workflow for the Synthesis of trans-4-Hydroxycyclohexanecarboxylic acid
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Caption: Synthesis of trans-4-Hydroxycyclohexanecarboxylic acid.
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Detailed Methodology:

Reaction Setup: Dissolve trans-4-hydroxycyclohexanecarbonitrile in an aqueous solution of

sodium hydroxide.

Hydrolysis: Heat the reaction mixture to reflux and maintain for several hours to ensure

complete hydrolysis of the nitrile group to a carboxylate.

Work-up: After cooling, carefully acidify the reaction mixture with hydrochloric acid to a pH of

approximately 2-3. This will precipitate the carboxylic acid.

Purification: The crude product can be collected by filtration and purified by recrystallization

from a suitable solvent, such as water or an alcohol/water mixture, to yield pure trans-4-
hydroxycyclohexanecarboxylic acid.

Biological Significance and Metabolic Pathway
4-Hydroxycyclohexanecarboxylic acid is recognized as a metabolite produced by gut

microbiota. Its presence in human urine has been a subject of clinical interest.

Microbial Metabolism
Certain soil bacteria, such as Alcaligenes strain W1, are capable of utilizing cyclohexane

carboxylate as a sole carbon source. This metabolic pathway involves the formation of trans-4-
hydroxycyclohexanecarboxylic acid as a key intermediate.

Metabolic Pathway of Cyclohexane Carboxylate in Alcaligenes strain W1
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Cyclohexane Carboxylate
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Caption: Microbial degradation of cyclohexane carboxylate.

This pathway highlights the environmental relevance of 4-hydroxycyclohexanecarboxylic
acid and provides a basis for further investigation into its role in microbial ecosystems and

potential applications in bioremediation.

Conclusion
This technical guide provides essential information on 4-hydroxycyclohexanecarboxylic acid
for researchers and professionals in the fields of chemistry and drug development. The clear

presentation of CAS numbers, physicochemical data, detailed synthesis protocols, and its

biological context aims to facilitate further research and application of this versatile molecule.

The provided diagrams for synthesis workflows and metabolic pathways offer a visual summary

of key processes involving this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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